Cas no 2228649-03-2 (3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic acid
• CAS No: 2228649-03-2
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• CID: 6452843
• PubChem ID: 165969374
• Update Time: 2025-10-18

3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic acid
• 2228649-03-2
• EN300-1805744

• Inchi： 1S/C9H8FNO5/c10-6-3-5(4-8(12)9(13)14)1-2-7(6)11(15)16/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： GGPNSKWUWNHEPS-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C(=O)O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03865052g/mol
• Monoisotopic Mass: 229.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 103Ų

Additional information on 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic acid

Introduction to 3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic Acid (CAS No. 2228649-03-2)

3-(3-fluoro-4-nitrophenyl)-2-hydroxypropanoic acid (commonly referred to by its CAS number, CAS No. 2228649-03-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a hydroxyl group, a carboxylic acid group, and a substituted phenyl ring with both fluoro and nitro substituents. The presence of these functional groups imparts versatile chemical properties, making it a valuable molecule for various applications.

Recent advancements in chemical synthesis have enabled the efficient production of CAS No. 2228649-03-2, allowing researchers to explore its potential in drug development, material science, and other related fields. The compound's structure is particularly notable for its ability to participate in diverse chemical reactions, including nucleophilic substitutions, reductions, and oxidations. These reactions are pivotal in creating derivatives that can be tailored for specific applications.

The fluorine atom at the 3-position of the phenyl ring contributes significantly to the compound's electronic properties. Fluorine's electronegativity enhances the molecule's stability and reactivity, making it an attractive candidate for use in pharmaceuticals. Similarly, the nitro group at the 4-position introduces electron-withdrawing effects, further modulating the compound's reactivity and biological activity.

One of the most promising areas of research involving CAS No. 2228649-03-1 is its potential as a precursor in drug design. The hydroxyl and carboxylic acid groups provide sites for further functionalization, enabling the creation of bioactive molecules with improved pharmacokinetic profiles. Recent studies have highlighted its role in the development of anti-inflammatory agents and antioxidants, underscoring its versatility as a building block in medicinal chemistry.

In addition to its pharmaceutical applications, CAS No. 117571757175717571 has shown promise in material science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and materials synthesis. Researchers are exploring its potential as a ligand in metalloenzymes and as a component in advanced materials such as polymers and nanoparticles.

The synthesis of CAS No. 117571757175717571 has also been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods often involve catalytic processes or biocatalysts, aligning with current trends toward sustainable chemical production.

In conclusion, CAS No. 117571757175717571 is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science.